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Introduction

Methyl laurate, the methyl ester of lauric acid, is a fatty acid ester that finds application in the
cosmetic industry primarily as an emollient, skin-conditioning agent, and fragrance ingredient.
[L1[2][3][4][5] Its chemical structure, a C12 fatty acid chain with a methyl ester head group,
imparts lipophilic characteristics, making it an effective agent for softening and smoothing the
skin. While not a conventional surfactant, its amphiphilic nature suggests potential utility as a
weak or co-surfactant in cosmetic formulations. Methyl laurate is also recognized for its low
toxicity and biodegradability.[2]

These application notes provide a comprehensive overview of methyl laurate's properties
relevant to cosmetic formulations and detail experimental protocols for researchers to evaluate
its surfactant capabilities. Due to a lack of readily available quantitative data in the scientific
literature regarding its specific surfactant performance (e.g., Critical Micelle Concentration,
surface tension reduction), this document focuses on providing the methodologies to determine
these key parameters.

Physicochemical Properties of Methyl Laurate

A summary of the key physicochemical properties of methyl laurate is presented in the table
below.
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Property Value Reference
INCI Name Methyl Laurate [1]

CAS Number 111-82-0 [2]
Molecular Formula C13H2602 [2][3]
Molecular Weight 214.34 g/mol [3]
Appearance Colorless liquid [2]

N Insoluble in water; soluble in
Solubility _ [4]
alcohol and oils.

HLB (estimated) 3.7

Applications in Cosmetic Formulations

Methyl laurate's primary roles in cosmetics are:

o Emollient and Skin Conditioning Agent: It forms a non-occlusive film on the skin, reducing
transepidermal water loss and imparting a smooth, soft feel.

e Fragrance Ingredient: It possesses a faint, fatty, or floral odor and can be used as a
fragrance component or fixative.[1]

e Solvent: Its lipophilic nature allows it to act as a solvent for other oil-soluble ingredients in a
formulation.[6]

 Intermediate in Surfactant Synthesis: Methyl laurate serves as a raw material in the
production of other surfactants, such as N-methyl lauroylethanolamide.[4]

While not a strong primary surfactant, its emulsifying properties suggest it may function as a
co-emulsifier, contributing to the stability of oil-in-water (O/W) or water-in-oil (W/O) emulsions,
or as a weak cleansing agent in mild rinse-off products.[2][6]

Experimental Protocols for Surfactant Property
Evaluation
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The following protocols are provided for researchers to determine the surfactant properties of
methyl laurate.

Determination of Critical Micelle Concentration (CMC)

The Critical Micelle Concentration (CMC) is the concentration at which surfactant monomers
begin to self-assemble into micelles. This is a key parameter for understanding a surfactant's
efficiency. As no established CMC value for methyl laurate in agueous systems has been
found in the literature, the following methods can be employed for its determination.

a) Surface Tension Method

This is a common method for determining the CMC of surfactants.[7][8] The surface tension of
a series of solutions of the surfactant at different concentrations is measured. A plot of surface
tension versus the logarithm of the surfactant concentration will show a sharp break; the
concentration at this break point is the CMC.[7]

Protocol:

o Preparation of Methyl Laurate Solutions: Prepare a stock solution of methyl laurate in a
suitable solvent (e.g., ethanol) due to its insolubility in water. Prepare a series of aqueous
solutions with increasing concentrations of methyl laurate by diluting the stock solution.
Ensure the final solvent concentration is low and consistent across all samples.

o Surface Tension Measurement: Measure the surface tension of each solution using a
tensiometer (e.g., Du Nouy ring or Wilhelmy plate method).

o Data Analysis: Plot the surface tension (y) as a function of the logarithm of the methyl
laurate concentration (log C).

e CMC Determination: The CMC is the concentration at the intersection of the two linear
portions of the plot.

b) Conductivity Method

This method is suitable for ionic surfactants and may be adapted for non-ionic surfactants if a
suitable ionic probe is used. The principle is that the conductivity of a surfactant solution
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changes differently below and above the CMC.
Protocol:

o Preparation of Solutions: Prepare a series of agueous solutions of methyl laurate at various

concentrations.

o Conductivity Measurement: Measure the electrical conductivity of each solution using a
calibrated conductivity meter at a constant temperature.

o Data Analysis: Plot the conductivity (k) versus the surfactant concentration (C).

o CMC Determination: The plot will show two linear regions with different slopes. The
intersection of these lines corresponds to the CMC.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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